molecular formula C16H20O4 B8320878 3-Benzoyl-2-oxo-heptanoic acid ethyl ester

3-Benzoyl-2-oxo-heptanoic acid ethyl ester

Cat. No.: B8320878
M. Wt: 276.33 g/mol
InChI Key: RVNZRVYIXNNUIM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Benzoyl-2-oxo-heptanoic acid ethyl ester is a useful research compound. Its molecular formula is C16H20O4 and its molecular weight is 276.33 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H20O4

Molecular Weight

276.33 g/mol

IUPAC Name

ethyl 3-benzoyl-2-oxoheptanoate

InChI

InChI=1S/C16H20O4/c1-3-5-11-13(15(18)16(19)20-4-2)14(17)12-9-7-6-8-10-12/h6-10,13H,3-5,11H2,1-2H3

InChI Key

RVNZRVYIXNNUIM-UHFFFAOYSA-N

Canonical SMILES

CCCCC(C(=O)C1=CC=CC=C1)C(=O)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diethyl oxalate (7.31 g, 0.05 mol) is added to freshly made sodium ethoxide (1.05 eq.) in ethanol. Hexanophenone (8.81 g, 0.05 mol) is added dropwise, and the resulting mixture is stirred at room temperature overnight. After concentration the residue is partitioned between 3N HCl and ethyl acetate, extracted with ethyl acetate. Combined organic layers are washed with brine and dried with anhydrous Na2SO4. Purification by column chromatography with hexane/ethyl acetate gives the product (172).
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